3-(Quinoxalin-2-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester
Overview
Description
Synthesis Analysis
The synthesis of this compound involves the oxidation coupling of quinoxalin-2 (1H)-ones with readily available carbazates (or acyl hydrazines) in the presence of K2S2O8 as an oxidant in metal- and base-free conditions . When tert-butyl carbazate is used as the coupling reagent, the decarboxylation product 3-(tert-butyl)-1-methylquinoxalin-2(1H)-one is obtained .Molecular Structure Analysis
The molecular structure of this compound consists of 17 carbon atoms, 21 hydrogen atoms, 3 nitrogen atoms, and 3 oxygen atoms. The exact mass is 315.15800 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 315.37 g/mol and a density of 1.227 . The melting point, boiling point, and other properties are not provided in the search results.Scientific Research Applications
Synthesis and Structural Applications
Metal-Free Alkoxycarbonylation : A study by Xie et al. (2019) described a metal-free C3-alkoxycarbonylation of quinoxalin-2(1H)-ones using carbazates as eco-friendly ester sources. This method is significant for the efficient preparation of quinoxaline-3-carbonyl compounds, which are key structural motifs in bioactive natural products and synthetic drugs (Xie et al., 2019).
Pyrrole Precursors of Prodigiosin : Wasserman et al. (2004) explored the reactions of 3-methoxy-2-pyrrole carboxylic acid tert-butyl esters with singlet oxygen to yield pyrrole precursors of prodigiosin, a bioactive compound (Wasserman et al., 2004).
Heterotricyclic Quinoxalinones Synthesis : Research by Adegoke et al. (1982) focused on synthesizing new heterotricyclic quinoxalinone derivatives, important for developing novel polycyclic nitrogen compounds (Adegoke et al., 1982).
Medicinal Chemistry and Drug Development
GABAA/Benzodiazepine Receptor Agonists : Tenbrink et al. (1994) studied a series of imidazo[1,5-a]quinoxaline amides and carbamates, including tert-butyl ester derivatives, which bind with high affinity to the GABAA/benzodiazepine receptor, demonstrating potential for drug development (Tenbrink et al., 1994).
Rhodium-Catalyzed Asymmetric Hydrogenation : Imamoto et al. (2012) developed chiral phosphine ligands with tert-butylmethylphosphino groups, including derivatives of quinoxaline, for efficient asymmetric hydrogenation of functionalized alkenes, a process relevant in pharmaceutical synthesis (Imamoto et al., 2012).
Additional Research Applications
Continuous Flow Synthesis : Herath and Cosford (2010) reported a one-step continuous flow synthesis method for pyrrole-3-carboxylic acids directly from tert-butyl acetoacetates, highlighting advancements in chemical synthesis techniques (Herath & Cosford, 2010).
Metal-Free Synthesis of N-Heterocycles : Viji et al. (2020) developed a metal-free procedure for synthesizing various N-heterocycles, including pyrrolo[1,2-a]quinoxalines, highlighting the versatility of these compounds in organic synthesis (Viji et al., 2020).
Future Directions
properties
IUPAC Name |
tert-butyl 3-quinoxalin-2-yloxypyrrolidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O3/c1-17(2,3)23-16(21)20-9-8-12(11-20)22-15-10-18-13-6-4-5-7-14(13)19-15/h4-7,10,12H,8-9,11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATKQZRQKPILLKE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(C1)OC2=NC3=CC=CC=C3N=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50694791 | |
Record name | tert-Butyl 3-[(quinoxalin-2-yl)oxy]pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
315.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Quinoxalin-2-yloxy)pyrrolidine-1-carboxylic acid tert-butyl ester | |
CAS RN |
897044-97-2 | |
Record name | tert-Butyl 3-[(quinoxalin-2-yl)oxy]pyrrolidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50694791 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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